Cas no 2361641-80-5 (N-(3-phenyl-1H-pyrazol-4-yl)methylprop-2-enamide)

• Product Name: N-(3-phenyl-1H-pyrazol-4-yl)methylprop-2-enamide
• CAS No: 2361641-80-5
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• CID: 5380157
• PubChem ID: 139015329
• Update Time: 2025-05-24

N-(3-phenyl-1H-pyrazol-4-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-Phenyl-1H-pyrazol-4-yl)methyl]-2-propenamide
• N-(3-phenyl-1H-pyrazol-4-yl)methylprop-2-enamide

• Inchi： 1S/C13H13N3O/c1-2-12(17)14-8-11-9-15-16-13(11)10-6-4-3-5-7-10/h2-7,9H,1,8H2,(H,14,17)(H,15,16)
• InChI Key： IOSKYAQAFIYEAL-UHFFFAOYSA-N
• SMILES： C(NCC1=CNN=C1C1=CC=CC=C1)(=O)C=C

Experimental Properties

• Density: 1.176±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 561.9±50.0 °C(Predicted)
• pka: 13.56±0.50(Predicted)

Additional information on N-(3-phenyl-1H-pyrazol-4-yl)methylprop-2-enamide

Introduction to N-(3-phenyl-1H-pyrazol-4-yl)methylprop-2-enamide (CAS No. 2361641-80-5)

N-(3-phenyl-1H-pyrazol-4-yl)methylprop-2-enamide, identified by the CAS number 2361641-80-5, is a compound of significant interest in the field of chemical and biomedical research. This molecule has garnered attention due to its unique structural properties and potential applications in pharmaceutical development. The presence of a pyrazole ring and an amide functional group makes it a promising candidate for further investigation, particularly in the context of drug discovery and molecular biology.

The pyrazole moiety, a five-membered heterocyclic ring containing nitrogen, is known for its versatility in medicinal chemistry. It is frequently incorporated into bioactive molecules due to its ability to modulate biological pathways and interact with target proteins. In N-(3-phenyl-1H-pyrazol-4-yl)methylprop-2-enamide, the pyrazole ring is substituted with a phenyl group at the 3-position, which can enhance its binding affinity and selectivity towards specific biological targets.

The amide group in the molecule contributes to its solubility and stability, making it suitable for various biochemical applications. Amides are commonly found in peptides and proteins, and their incorporation into small molecules can improve pharmacokinetic properties. The prop-2-enamide moiety, specifically, introduces a double bond that can influence the molecule's conformation and reactivity, potentially enabling diverse chemical modifications.

Recent research has highlighted the importance of heterocyclic compounds in drug development. Studies have shown that pyrazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. N-(3-phenyl-1H-pyrazol-4-yl)methylprop-2-enamide has been investigated for its potential role in modulating these pathways, particularly through interactions with enzymes and receptors involved in disease mechanisms.

In vitro studies have demonstrated that this compound interacts with various biological targets, suggesting its utility as a lead compound for drug design. The phenyl-substituted pyrazole ring appears to enhance binding affinity by improving hydrophobic interactions with protein surfaces. Additionally, the amide group facilitates hydrogen bonding interactions, which are crucial for stable binding to biological targets.

The structural features of N-(3-phenyl-1H-pyrazol-4-yl)methylprop-2-enamide also make it a valuable tool for mechanistic studies. Researchers have utilized computational methods to predict its binding modes and interactions with potential targets. These studies have provided insights into how the molecule might exert its effects at the molecular level, guiding further optimization efforts.

Advances in synthetic chemistry have enabled the efficient preparation of N-(3-phenyl-1H-pyrazol-4-yl)methylprop-2-enamide, allowing for more extensive exploration of its properties. Modern techniques such as high-throughput screening and structure-based drug design have accelerated the process of identifying promising candidates for further development. The compound's well-defined structure and predictable reactivity make it an attractive scaffold for medicinal chemists.

The potential applications of N-(3-phenyl-1H-pyrazol-4-yl)methylprop-2-enamide extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals and materials science as well. For instance, derivatives of this compound have shown promise as intermediates in the synthesis of novel materials with specific functionalities.

Ongoing research continues to uncover new aspects of this compound's behavior and potential uses. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible benefits for society. The continued exploration of N-(3-phenyl-1H-pyrazol-4-ylmethylprop-2-enamide underscores its significance as a versatile chemical entity with broad applications.